Methyl 5-cyano-2-methyl-6-morpholinonicotinate
Overview
Description
“Methyl 6-morpholinonicotinate” is a chemical compound with the molecular formula C11H14N2O3 . Its molecular weight is 222.24 . It’s also known by other names such as “methyl 6- (morpholin-4-yl)pyridine-3-carboxylate” and "methyl 6-morpholin-4-ylnicotinate" .
Molecular Structure Analysis
The molecular structure of “Methyl 6-morpholinonicotinate” consists of a pyridine ring (a six-membered ring with five carbon atoms and one nitrogen atom) attached to a morpholine ring (a six-membered ring with four carbon atoms, one nitrogen atom, and one oxygen atom) via a carboxylate ester linkage .Physical And Chemical Properties Analysis
“Methyl 6-morpholinonicotinate” has a melting point of 113 °C and a predicted boiling point of 383.6±42.0 °C . Its predicted density is 1.208±0.06 g/cm3 . The compound should be stored at 2-8°C .Scientific Research Applications
Synthesis of Carbohydrate Derivatives
This compound is utilized in the synthesis of various carbohydrate derivatives. These derivatives are crucial for the development of new medications and as models for structural studies in medicinal chemistry .
Crystal Structure Analysis
Methyl 5-cyano-2-methyl-6-morpholinonicotinate: is used in X-ray crystallography to determine the configuration of molecules. This is essential for understanding the physical and chemical properties of new compounds .
Conformational Studies
Researchers use this compound to study the conformation of sugar molecules. This has implications for the design of sugar-based drugs, such as antiviral agents .
Synthesis of Imidazoles
The compound plays a role in the synthesis of substituted imidazoles, which are key components in a variety of functional molecules used in everyday applications, including pharmaceuticals and agrochemicals .
Phosphodiesterase Inhibitors
It serves as a reactant in the synthesis of phosphodiesterase inhibitors. These inhibitors have therapeutic applications in treating cardiovascular diseases due to their vasodilating and positive inotropic activities .
Antagonists for Vitamin B1
Methyl 5-cyano-2-methyl-6-morpholinonicotinate: is involved in the preparation of compounds that act as potent in vitro antagonists for thiamine (Vitamin B1), which can be used to study the effects of thiamine deficiency .
Safety and Hazards
“Methyl 6-morpholinonicotinate” is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200) . It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . It’s recommended to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eyes .
properties
IUPAC Name |
methyl 5-cyano-2-methyl-6-morpholin-4-ylpyridine-3-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15N3O3/c1-9-11(13(17)18-2)7-10(8-14)12(15-9)16-3-5-19-6-4-16/h7H,3-6H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ULQVKYLKUQLTFE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C(=N1)N2CCOCC2)C#N)C(=O)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15N3O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 5-cyano-2-methyl-6-morpholinonicotinate | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![7-(4-(4-ethoxybenzoyl)piperazine-1-carbonyl)-5-ethyl-2-phenyl-2H-pyrazolo[4,3-c]pyridin-3(5H)-one](/img/structure/B2895657.png)
![N-(2-fluorophenyl)-2-(8-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetamide](/img/structure/B2895658.png)
![2-(2-chloro-4-fluorobenzyl)-6-(3,4-dimethylphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3(2H)-one](/img/structure/B2895659.png)
![2,6-difluoro-N-[4-(4-iodophenyl)-1,3-thiazol-2-yl]benzamide](/img/structure/B2895660.png)
![N-(4-(5-bromothiophen-2-yl)thiazol-2-yl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide](/img/structure/B2895665.png)
![[1-(3-Fluoropyridin-4-yl)cyclobutyl]methanamine](/img/structure/B2895668.png)
